Cas no 140165-63-5 (Phenol, 3,3'-[1,4-phenylenebis(phenylimino)]bis-)
140165-63-5 structure
Product Name:Phenol, 3,3'-[1,4-phenylenebis(phenylimino)]bis-
CAS No:140165-63-5
MF:C30H24N2O2
MW:444.523767471313
CID:1283948
PubChem ID:71217336
Update Time:2025-04-20
Phenol, 3,3'-[1,4-phenylenebis(phenylimino)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3,3'-[1,4-phenylenebis(phenylimino)]bis-
- 3-(N-[4-(N-(3-hydroxyphenyl)anilino)phenyl]anilino)phenol
- SCHEMBL14617097
- 140165-63-5
- 3,3'-[1,4-Phenylenebis(phenylazanediyl)]diphenol
- DTXSID00744215
-
- Inchi: 1S/C30H24N2O2/c33-29-15-7-13-27(21-29)31(23-9-3-1-4-10-23)25-17-19-26(20-18-25)32(24-11-5-2-6-12-24)28-14-8-16-30(34)22-28/h1-22,33-34H
- InChI Key: MIPFKARMLCQBHH-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)N(C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 444.18392
- Monoisotopic Mass: 444.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 46.94
Phenol, 3,3'-[1,4-phenylenebis(phenylimino)]bis- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
140165-63-5 (Phenol, 3,3'-[1,4-phenylenebis(phenylimino)]bis-) Related Products
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- 122-37-2(4-Hydroxydiphenylamine)
- 101-18-8(3-Hydroxydiphenylamine)
- 1752-24-5(4,4'-Iminodiphenol)
- 25069-86-7(Phenol, 4-(diphenylamino)-)
- 65461-91-8(3,3'-Dihydroxydiphenylamine)
- 619-60-3(4-(Dimethylamino)phenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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